N-(4-(N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-[[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C20H18N4O3S2/c1-13-12-28-20-22-19(11-24(13)20)15-3-5-17(6-4-15)23-29(26,27)18-9-7-16(8-10-18)21-14(2)25/h3-12,23H,1-2H3,(H,21,25)
• InChI Key: HUQUIGKEOFXFNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC(=CN12)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)NC(=O)C
• Molecular Formula: C20H18N4O3S2
• Molecular Weight: 426.5 g/mol

Description

N-(4-(N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-(N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide is not fully understood. However, it has been proposed that it inhibits the activity of certain enzymes and proteins that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-(4-(N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models of arthritis. It has also been found to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-(N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide in lab experiments is its potential anticancer and anti-inflammatory properties. However, one of the limitations is that the mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for the research on N-(4-(N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide. One direction is to study its potential applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Another direction is to determine its safety and efficacy in clinical trials. Additionally, more research is needed to understand its mechanism of action and to develop more potent and selective analogs.
In conclusion, N-(4-(N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide is a promising compound that has potential applications in the field of medicine. Its anticancer and anti-inflammatory properties make it an attractive candidate for further research. However, more research is needed to determine its safety and efficacy, as well as its mechanism of action. The future directions for research on this compound are numerous, and it will be interesting to see how this research progresses in the coming years.

Synthesis Methods

N-(4-(N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide can be synthesized using various methods. One of the commonly used methods involves the reaction of 4-(3-methylimidazo[2,1-b]thiazol-6-yl)aniline with p-nitrobenzenesulfonyl chloride, followed by reduction and acetylation. Another method involves the reaction of 4-(3-methylimidazo[2,1-b]thiazol-6-yl)aniline with p-nitrobenzenesulfonyl chloride, followed by the reaction with 4-aminophenylacetic acid and acetylation.

Scientific Research Applications

N-(4-(N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide has been found to have several potential applications in the field of medicine. It has been studied for its anticancer properties and has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells. It has also been studied for its anti-inflammatory properties and has been found to reduce inflammation in animal models of arthritis.